2-methyl-N-(pyridin-2-ylmethyl)pyrido[2,3-d]pyrimidin-4-amine

• IUPAC Name: 2-methyl-N-(pyridin-2-ylmethyl)pyrido[2,3-d]pyrimidin-4-amine
• InChI: InChI=1S/C14H13N5/c1-10-18-13-12(6-4-8-16-13)14(19-10)17-9-11-5-2-3-7-15-11/h2-8H,9H2,1H3,(H,16,17,18,19)
• InChI Key: WFUSUPIVHOJVFB-UHFFFAOYSA-N
• Canonical SMILES: CC1=NC2=C(C=CC=N2)C(=N1)NCC3=CC=CC=N3
• Molecular Formula: C14H13N5
• Molecular Weight: 251.29 g/mol

Description

Synthesis Analysis

The synthesis of related compounds often involves multi-step chemical reactions, starting from specific precursors and employing catalysis or other chemical transformations to achieve the desired molecular architecture. For example, a related compound, N-(2-methyl-5-nitrophenyl)-4-(pyridin-2-yl)pyrimidin-2-amine (NPPA), was synthesized starting from guanidinium nitrate salt and enaminone, showcasing the intricate steps involved in constructing such molecules (Moreno-Fuquen et al., 2021).

Molecular Structure Analysis

The structural analysis often includes X-ray diffraction and spectroscopic methods to elucidate the arrangement of atoms within the molecule. For NPPA, X-ray diffraction revealed interactions between nitro-group O atoms and H atoms of the pyridine and pyrimidine rings, indicating the importance of such interactions in the molecular structure (Moreno-Fuquen et al., 2021).

Chemical Reactions and Properties

Chemical properties such as reactivity with enzymes or biological molecules can significantly impact the utility of a compound in drug design. For instance, molecular docking studies of NPPA showed potential for inhibition against chronic myelogenous leukemia (CML), demonstrating how chemical properties can predict biological interactions (Moreno-Fuquen et al., 2021).

Mechanism of Action

The mechanism of action of pyridopyrimidine derivatives can vary depending on their specific structure and the biological target they interact with. For example, some pyridopyrimidine derivatives are known to inhibit tyrosine kinases.

Future Directions

The future directions in the research of pyridopyrimidine derivatives like “2-methyl-N-(pyridin-2-ylmethyl)pyrido[2,3-d]pyrimidin-4-amine” could involve the development of new synthesis methods, exploration of their biological activities, and their potential application in the development of new therapies.